5-(1-ethyl-1H-pyrazol-4-yl)-2-methylpiperidine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• SMILES: CCN1C=C(C=N1)C2CCC(NC2)C
• InChI: InChI=1S/C11H19N3/c1-3-14-8-11(7-13-14)10-5-4-9(2)12-6-10/h7-10,12H,3-6H2,1-2H3
• InChIKey: LAYSWIBRZWNTGC-UHFFFAOYSA-N

Structural and Physicochemical Baseline

5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 1343030-97-6) is a heterocyclic building block combining a 2-methylpiperidine ring with a 1-ethyl-1H-pyrazol-4-yl substituent attached at the piperidine 5-position . With molecular formula C₁₁H₁₉N₃ and molecular weight 193.29 g/mol, the compound possesses two asymmetric centers, a computed LogP of 1.76 and a topological polar surface area (TPSA) of 29.85 Ų, placing it within favorable drug-like physicochemical space for lead derivatization . The secondary amine on the piperidine ring and the pyrazole N-ethyl group provide two distinct vectors for further functionalization [1]. The compound is commercially available at ≥95% purity with batch-specific QC documentation including NMR, HPLC, and GC .

Scaffold alignment Patent-claimed 5-position attachment for kinase inhibitor derivatization

Lipophilicity tuning Moderate computed lipophilicity supports lead optimization without excessive hydrophobicity

Stereochemical control Two stereogenic centers enable diastereoselective synthesis and chiral SAR exploration

• [1] Kuujia. Cas no 1343030-97-6 (5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine). Predicted pKa: 10.06±0.10. View Source

Why Generic Substitution Fails

Within the pyrazole-piperidine building-block family, regioisomeric position of the pyrazole attachment, N-alkyl substitution on the pyrazole, and the presence of the 2-methyl group on piperidine each independently alter computed lipophilicity, steric bulk, and the vector of the secondary amine for downstream derivatization . A procurement decision that treats these analogs as interchangeable ignores the fact that the 5-position attachment places the pyrazole in a distinct spatial orientation relative to the piperidine NH compared with the 4-position regioisomer—a difference exploited in kinase inhibitor patent scaffolds where the (2S,5R)-2-methylpiperidin-5-yl orientation is specifically claimed [1]. Furthermore, substituting N-ethyl with N-methyl reduces computed LogP by approximately 0.28 log units, while replacing it with N-tert-butyl adds 28 Da of molecular weight and substantial steric hindrance that may block subsequent synthetic steps [2]. These are quantifiable, structure-derived differences that directly affect synthetic route feasibility and SAR reproducibility.

Regioisomer 4-position analog alters pyrazole vector; patent-claimed kinase orientation may not transfer

N-alkyl change N-methyl or N-tert-butyl analogs shift lipophilicity and steric profile, affecting SAR consistency

2-methyl removal Des-methyl analog lacks stereogenic centers, limiting diastereoselective control and altering lipophilicity

• [1] Kim IW, Kim NY, Jeong SH, Kim BK, Lee JH; Daewoong Pharma. Amino-methylpiperidine derivatives as kinase inhibitor. EP3733674A1 / CA-3085160-C, priority 2017-12-28. The patent exemplifies (2S,5R)-5-amino-2-methylpiperidine as the core scaffold for BTK/JAK inhibition. View Source
• [2] PubChem. 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 2172223-14-0), Molecular Weight 221.34 g/mol. Comparative molecular weight data. View Source

Quantitative Differentiation Evidence

Regiochemistry: Patent-Validated Scaffold Orientation

The target compound bears the pyrazole at the piperidine 5-position, whereas comparator 4-(1-ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 1602445-03-3) bears it at the 4-position. Although both are constitutional isomers with identical molecular formula (C₁₁H₁₉N₃), MW (193.29), and computed LogP (1.7585), the 5-position orientation is the scaffold geometry specifically claimed in patent EP3733674A1 (Daewoong Pharma) for amino-methylpiperidine BTK/JAK kinase inhibitors, where the (2S,5R)-5-amino-2-methylpiperidine substructure is the core pharmacophoric element [1]. The 4-position regioisomer lacks this patent precedent for kinase-targeted derivatization. No published head-to-head biological comparison between the two regioisomers was identified at the time of this analysis.

Regiochemistry

Class-level

5-position vs 4-position isomer

Identical MW, LogP; only 5-position matches kinase inhibitor patent scaffold (EP3733674A1)

Supports patent-claimed scaffold orientation for kinase derivatization

No head-to-head biological comparison available

Evidence Dimension	Regiochemical attachment point of pyrazole on 2-methylpiperidine
Target Compound Data	Pyrazole at piperidine 5-position; MW 193.29; LogP 1.7585; TPSA 29.85 Ų
Comparator Or Baseline	4-(1-ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 1602445-03-3): pyrazole at piperidine 4-position; MW 193.29; LogP 1.7585; TPSA 29.85 Ų
Quantified Difference	Identical computed physicochemical properties; spatial vector of pyrazole differs; only 5-position isomer matches kinase inhibitor patent scaffold
Conditions	Computed properties (Chemscene/Leyan platform); patent EP3733674A1 synthetic examples

Why This Matters

Selecting the 5-position regioisomer ensures alignment with the patent-validated kinase inhibitor scaffold geometry, reducing the risk that derivatization leads to inactive stereochemical orientation.

• [1] Kim IW, Kim NY, Jeong SH, Kim BK, Lee JH (Daewoong Pharma). EP3733674A1 — Amino-methylpiperidine derivatives as kinase inhibitor. Examples 1–9 synthesize compounds from (2S,5R)-5-amino-2-methylpiperidine scaffold with 1-ethyl-1H-pyrazol-4-amine as the preferred N-substituent. View Source

N-Alkyl Substitution and Lipophilicity Tuning

The target compound carries an N-ethyl group on the pyrazole (computed LogP 1.7585), whereas the closest N-methyl analog, 2-methyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine (CAS 1342067-70-2), has a computed LogP of 1.4807 . The ΔLogP of +0.28 represents a ~19% increase in computed lipophilicity attributable solely to the ethyl-to-methyl replacement, consistent with the Hansch π contribution of a methylene unit. This difference falls within the range known to influence passive membrane permeability and CYP450 susceptibility in lead optimization programs . For procurement decisions, the N-ethyl variant offers a moderately higher LogP starting point, which may be preferred when derivatization steps are expected to add polar functionality.

Lipophilicity shift

Reported context

ΔLogP +0.28 (N-ethyl vs N-methyl)

Computed LogP 1.76 vs 1.48; consistent methodology across sources

Supports lipophilicity-driven SAR tuning

May influence permeability and metabolic stability

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP 1.7585 (N-ethyl pyrazole)
Comparator Or Baseline	2-Methyl-5-(1-methyl-1H-pyrazol-4-yl)piperidine (CAS 1342067-70-2): LogP 1.4807 (N-methyl pyrazole)
Quantified Difference	ΔLogP = +0.278 (+18.8% relative increase)
Conditions	Computed LogP values from Chemscene and Leyan platforms; consistent computational methodology

Why This Matters

A 0.28 LogP difference can translate to measurable changes in permeability and metabolic stability; the N-ethyl variant provides a moderately higher lipophilicity baseline for medicinal chemistry campaigns.

2-Methyl Substitution: Chiral Control and Lipophilicity

The target compound bears a methyl substituent at the piperidine 2-position, creating two stereogenic centers. The des-methyl comparator 4-(1-ethyl-1H-pyrazol-4-yl)piperidine (CAS 1248409-98-4) has a molecular weight of 179.26 Da and computed LogP of 1.37, compared with 193.29 Da and LogP 1.76 for the target . The ΔLogP of +0.39 represents a ~28% increase in lipophilicity attributable to the 2-methyl group. Additionally, the presence of the 2-methyl introduces stereochemical complexity that is absent in the des-methyl analog, providing a chiral handle for enantioselective synthesis or diastereomeric resolution. The patent literature for kinase inhibitors (EP3733674A1) explicitly requires the defined (2S,5R) stereochemistry for biological activity [1].

2-Methyl effect

Reported context

+14 Da, +0.39 LogP, 2 stereocenters vs des-methyl

Des-methyl analog lacks chiral control; patent requires (2S,5R) stereochemistry

Supports stereochemical control and lipophilicity modulation

Chiral handle for enantioselective synthesis

Evidence Dimension	Molecular weight and computed LogP (effect of 2-methyl substitution)
Target Compound Data	MW 193.29 Da, LogP 1.7585, 2 stereogenic centers
Comparator Or Baseline	4-(1-Ethyl-1H-pyrazol-4-yl)piperidine (CAS 1248409-98-4): MW 179.26 Da, LogP 1.37, 0 stereogenic centers
Quantified Difference	ΔMW = +14.03 Da (+7.8%); ΔLogP = +0.39 (+28.5% relative increase); +2 stereogenic centers
Conditions	Computed LogP and MW from Leyan and Chemscene databases

Why This Matters

The 2-methyl group simultaneously increases lipophilicity and introduces stereochemical control points, both of which are critical for medicinal chemistry SAR exploration and patent strategy.

• [1] Kim IW et al. (Daewoong Pharma). EP3733674A1. Synthesis intermediates use (2S,5R)-benzyl-5-amino-2-methylpiperidine-1-carboxylate as the key chiral building block. View Source

Steric Bulk and Molecular Weight Trade-Off

Replacing the N-ethyl group with N-tert-butyl on the pyrazole ring yields 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 2172223-14-0), with a molecular weight of 221.34 Da versus 193.29 Da for the target—a 14.5% increase [1]. The tert-butyl group introduces substantially greater steric bulk (Taft Es value approximately −1.54 vs. −0.07 for ethyl) and eliminates conformational flexibility around the N–C bond. In the context of fragment-based or building-block-driven drug discovery, higher MW starting materials reduce the headroom for subsequent functionalization before exceeding commonly applied cutoffs (e.g., MW ≤ 500 for lead-like space). The N-ethyl variant preserves 28 Da of MW budget compared with N-tert-butyl while maintaining the pyrazole's aromatic character and hydrogen-bond acceptor capacity.

Steric bulk

Class-level

MW 193 vs 221 Da (N-tert-butyl)

Ethyl preserves 28 Da MW budget; Taft Es –0.07 vs –1.54

Lower steric demand and MW support broader derivatization space

Class-level inference from steric parameter tables

Evidence Dimension	Molecular weight and steric bulk (N-alkyl group on pyrazole)
Target Compound Data	MW 193.29 Da (N-ethyl); Taft Es (ethyl) ≈ −0.07
Comparator Or Baseline	5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 2172223-14-0): MW 221.34 Da; Taft Es (tert-butyl) ≈ −1.54
Quantified Difference	ΔMW = −28.05 Da (−12.7% relative to N-tert-butyl); substantially lower steric hindrance
Conditions	MW from PubChem; Taft Es values from standard steric parameter tables

Why This Matters

The N-ethyl variant preserves a lower-MW, lower-steric-bulk starting point, allowing greater synthetic flexibility for subsequent derivatization within drug-like chemical space.

• [1] PubChem. 5-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 2172223-14-0), Molecular Weight 221.34 g/mol, C₁₃H₂₃N₃. View Source

Batch QC Documentation for Reproducibility

Bidepharm supplies 5-(1-ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 1343030-97-6) at a standard purity of 95% and provides batch-specific QC documentation including NMR, HPLC, and GC analyses . This level of characterization is not uniformly available across all vendors of pyrazole-piperidine building blocks. For example, several generic suppliers of the regioisomer 4-(1-ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 1602445-03-3) list 95% purity as an 'incoming guidance value' with batch-to-batch variation acknowledged but not individually documented . In medicinal chemistry campaigns, undocumented batch variability in regioisomeric or stereochemical purity can lead to irreproducible SAR and wasted screening resources.

Batch QC

Data to verify

≥95% purity with batch-specific NMR, HPLC, GC

Bidepharm documentation vs guidance-only purity for comparator

Supports reproducible sourcing and identity verification

Batch variability in regioisomeric purity may affect SAR

Evidence Dimension	Availability of batch-specific QC documentation
Target Compound Data	≥95% purity with batch-specific NMR, HPLC, GC (Bidepharm BD00985858)
Comparator Or Baseline	4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS 1602445-03-3): 95% purity as 'guidance value,' batch variation acknowledged (Leyan 2092637)
Quantified Difference	Qualitative difference: documented batch QC vs. guidance-only purity specification
Conditions	Vendor specification sheets; Bidepharm product page for CAS 1343030-97-6; Leyan product page for CAS 1602445-03-3

Why This Matters

Batch-specific QC documentation reduces the risk of introducing unidentified impurities or incorrect regioisomers into SAR studies, supporting reproducible research outcomes.

Optimal Application Scenarios

Kinase Inhibitor Lead Optimization

Research groups developing covalent or reversible BTK, JAK, or related tyrosine kinase inhibitors can deploy this compound as a core building block for parallel SAR exploration. The 5-position attachment on 2-methylpiperidine matches the scaffold geometry claimed in EP3733674A1, where the (2S,5R)-2-methylpiperidin-5-yl motif is the pharmacophoric core [1]. Using the 4-position regioisomer would misalign the pyrazole vector relative to the kinase hinge-binding region, risking loss of potency that cannot be rescued by subsequent derivatization.

Lipophilicity-Driven Fragment Growing

In fragment-based drug discovery programs requiring a moderately lipophilic (LogP ~1.76) heterocyclic building block with a solvent-exposed secondary amine handle, this compound offers a quantifiable advantage over the N-methyl analog (LogP 1.48) . The +0.28 LogP differential provides a measurable lipophilicity head-start that can be exploited when the intended final compound requires a cLogP in the 2–4 range, reducing the number of lipophilicity-enhancing synthetic steps.

Stereochemistry-Controlled Synthesis

Synthetic routes that depend on diastereoselective transformations at the piperidine nitrogen or require a chiral auxiliary for enantioselective catalysis benefit from the two stereogenic centers present in this compound. The des-methyl analog 4-(1-ethyl-1H-pyrazol-4-yl)piperidine lacks these chiral centers completely , making it unsuitable for applications where stereochemical control is a synthetic requirement.

Reproducible Chemistry with Batch-Verified Identity

Laboratories operating under rigorous SOPs for compound registration and screening can procure this compound with batch-specific NMR, HPLC, and GC documentation from Bidepharm . This level of characterization supports the chain of custody and purity verification required by electronic laboratory notebooks (ELNs) and compound management systems, reducing the risk of screening artifacts attributable to misidentified or impure building blocks.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

5-position regiochemical scaffold match

Kinase hinge-binding vector alignment

Lipophilicity-driven fragment growing

Moderate computed lipophilicity baseline

Permeability and metabolic stability assay context

Stereochemistry-controlled synthesis

Two stereogenic centers

Diastereoselective transformation and chiral resolution

Reproducible building-block procurement

Documented batch characterization

Chain of custody and purity verification

• [1] Kim IW et al. (Daewoong Pharma). EP3733674A1 — Amino-methylpiperidine derivatives as kinase inhibitor. The core scaffold employs (2S,5R)-5-amino-2-methylpiperidine with 1-ethyl-1H-pyrazol-4-amine as the exemplified N-substituent. View Source